6-(furan-2-yl)-2-isopentylpyridazin-3(2H)-one

• IUPAC Name: 6-(furan-2-yl)-2-(3-methylbutyl)pyridazin-3-one
• InChI: InChI=1S/C13H16N2O2/c1-10(2)7-8-15-13(16)6-5-11(14-15)12-4-3-9-17-12/h3-6,9-10H,7-8H2,1-2H3
• InChI Key: VOXYXXZPIDJYQM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C(=O)C=CC(=N1)C2=CC=CO2
• Molecular Formula: C13H16N2O2
• Molecular Weight: 232.28 g/mol

Description

6-(furan-2-yl)-2-isopentylpyridazin-3(2H)-one is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of pyridazinone derivatives and has been shown to exhibit a range of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Pyridazinone Derivatives : New pyridazinone derivatives, which may include compounds structurally similar to 6-(furan-2-yl)-2-isopentylpyridazin-3(2H)-one, have been synthesized starting from alkyl furans. These compounds have been studied for their vasorelaxant and antiplatelet activities. The synthesis method utilizes oxidation with singlet oxygen to generate key intermediates, showcasing a potential route for creating derivatives with biological relevance (Costas et al., 2010).

• Anti-inflammatory Evaluation : Certain pyridazinone derivatives, including those with furan moieties, have been synthesized and evaluated for their anti-inflammatory activity. These evaluations often involve in vivo models, such as the carrageenan-induced rat paw edema model, and in silico molecular docking studies to examine interactions with target proteins like COX-2. This research underscores the potential therapeutic applications of furan-containing pyridazinone derivatives in treating inflammation (Boukharsa et al., 2018).

• Photophysical Properties : Studies on the photophysical properties of furan derivatives have identified potential applications in the field of metal ion sensors. For example, certain benzofuran-4(5H)-one compounds demonstrate observable color changes in the presence of metal ions like aluminum, suggesting their use as "naked-eye sensors" for metal detection. This application highlights the versatility of furan-containing compounds beyond their biological activities (Kumar et al., 2015).

Chemical Synthesis and Reactivity

• Heterocyclic Compound Synthesis : Research into furan derivatives also extends to their role in synthesizing other heterocyclic compounds. For instance, furan derivatives have been employed as building blocks for creating a variety of heterocyclic systems, demonstrating the compound's utility in constructing complex molecular architectures with potential synthetic and biological importance (Lopes et al., 2015).

• Functionalization and Cyclization Reactions : The functionalization and cyclization reactions of furan derivatives are critical for the synthesis of novel heterocycles. These reactions enable the creation of diverse compounds with unique structures and functionalities, further expanding the applicability of furan-containing molecules in chemical synthesis and potential drug development (Akçamur et al., 1997).